Cas no 448211-44-7 (4,4,5,5-tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane
• CAS No: 448211-44-7
• MF: C₁₃H₂₃BO₂
• MW: 222.131524324417
• MDL: MFCD22494818
• CID: 1062964
• PubChem ID: 59238832
• Update Time: 2025-05-23

4,4,5,5-tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(6-methyl-1-cyclohexen-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-
• 4,4,5,5-tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane
• CS-0175887
• MFCD22494818
• DB-305173
• BS-28646
• DTXSID901154512
• 448211-44-7
• 3-Methylcyclohex-1-ene-2-boronic acid pinacol ester
• YSA21144
• 4,4,5,5-tetramethyl-2-(6-methylcyclohexen-1-yl)-1,3,2-dioxaborolane
• SY263139
• 6-Methyl-1-cyclohexene-1-boronic Acid Pinacol Ester
• SCHEMBL2753244

• MDL： MFCD22494818
• Inchi： 1S/C13H23BO2/c1-10-8-6-7-9-11(10)14-15-12(2,3)13(4,5)16-14/h9-10H,6-8H2,1-5H3
• InChI Key： APVRBTBASYOFBD-UHFFFAOYSA-N
• SMILES： O1B(C2=CCCCC2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.1791101g/mol
• Monoisotopic Mass: 222.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 4,4,5,5-tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(6-Methylcyclohex-1-en-1-yl)-1,3,2-Dioxaborolane

4,4,5,5-Tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane, also known by its CAS number CAS No. 448211-44-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of this compound is characterized by a dioxaborolane ring system with specific substituents that contribute to its reactivity and stability. The presence of the cyclohexene ring and methyl groups at specific positions enhances its versatility in chemical reactions. Recent studies have highlighted its role in boron-based materials and its potential as a precursor for the synthesis of novel boron-containing polymers.

One of the most notable aspects of this compound is its ability to participate in catalytic cycles, particularly in the context of organoboron chemistry. Researchers have explored its use as a catalyst in the synthesis of complex organic molecules, leveraging its stability and reactivity under various reaction conditions. This has opened new avenues for applications in drug discovery and materials science.

In terms of synthesis, this compound is typically derived from a multi-step process involving the reaction of boronic acids with appropriately substituted cyclohexene derivatives. The optimization of these reaction conditions has been a focal point for chemists aiming to enhance yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis pathway.

The application of this compound extends beyond traditional chemical synthesis into the realm of material science. Its incorporation into polymer systems has shown promise in developing materials with enhanced mechanical properties and thermal stability. For instance, studies have demonstrated its potential as a building block for high-performance polymers used in aerospace and automotive industries.

Moreover, the compound's role in green chemistry has been explored extensively. Its ability to participate in reactions under mild conditions reduces the environmental footprint associated with its synthesis and application. This aligns with global efforts to develop sustainable chemical processes.

Recent research has also delved into the electronic properties of this compound, revealing its potential as a component in electronic materials such as organic semiconductors. Its unique electronic configuration makes it a candidate for use in next-generation electronic devices.

In conclusion, 4,4,5,5-Tetramethyl-2-(6-methylcyclohex-1-en-1-yl)-1,3,2-dioxaborolane stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in chemical synthesis and material development.